Isoamyl phenylacetate
Isoamyl phenylacetate
Isoamyl phenylacetate, a phenethyl alcohol derivative, is commonly used as a flavor additive in tobacco. It is one of the volatile compounds found in apple pomace.
Isoamyl phenylacetate, also known as fema 2081 or isoamyl alpha-toluate, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Isoamyl phenylacetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, isoamyl phenylacetate is primarily located in the membrane (predicted from logP). Isoamyl phenylacetate exists in all eukaryotes, ranging from yeast to humans. Isoamyl phenylacetate is a sweet, animal, and balsam tasting compound that can be found in peppermint. This makes isoamyl phenylacetate a potential biomarker for the consumption of this food product.
Isoamyl phenylacetate, also known as fema 2081 or isoamyl alpha-toluate, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Isoamyl phenylacetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, isoamyl phenylacetate is primarily located in the membrane (predicted from logP). Isoamyl phenylacetate exists in all eukaryotes, ranging from yeast to humans. Isoamyl phenylacetate is a sweet, animal, and balsam tasting compound that can be found in peppermint. This makes isoamyl phenylacetate a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
102-19-2
VCID:
VC21054475
InChI:
InChI=1S/C13H18O2/c1-11(2)8-9-15-13(14)10-12-6-4-3-5-7-12/h3-7,11H,8-10H2,1-2H3
SMILES:
CC(C)CCOC(=O)CC1=CC=CC=C1
Molecular Formula:
C13H18O2
Molecular Weight:
206.28 g/mol
Isoamyl phenylacetate
CAS No.: 102-19-2
Cat. No.: VC21054475
Molecular Formula: C13H18O2
Molecular Weight: 206.28 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Isoamyl phenylacetate, a phenethyl alcohol derivative, is commonly used as a flavor additive in tobacco. It is one of the volatile compounds found in apple pomace. Isoamyl phenylacetate, also known as fema 2081 or isoamyl alpha-toluate, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Isoamyl phenylacetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, isoamyl phenylacetate is primarily located in the membrane (predicted from logP). Isoamyl phenylacetate exists in all eukaryotes, ranging from yeast to humans. Isoamyl phenylacetate is a sweet, animal, and balsam tasting compound that can be found in peppermint. This makes isoamyl phenylacetate a potential biomarker for the consumption of this food product. |
|---|---|
| CAS No. | 102-19-2 |
| Molecular Formula | C13H18O2 |
| Molecular Weight | 206.28 g/mol |
| IUPAC Name | 3-methylbutyl 2-phenylacetate |
| Standard InChI | InChI=1S/C13H18O2/c1-11(2)8-9-15-13(14)10-12-6-4-3-5-7-12/h3-7,11H,8-10H2,1-2H3 |
| Standard InChI Key | QWBQBUWZZBUFHN-UHFFFAOYSA-N |
| SMILES | CC(C)CCOC(=O)CC1=CC=CC=C1 |
| Canonical SMILES | CC(C)CCOC(=O)CC1=CC=CC=C1 |
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